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Compound of Interest

Compound Name: Milademetan tosylate

Cat. No.: B1193191

Essential Safety and Handling Guide for
Milademetan Tosylate

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Milademetan tosylate. Adherence to these
procedures is vital for ensuring personal safety and maintaining a secure laboratory
environment.

Hazard Identification and Summary

Milademetan tosylate is classified with specific hazards that necessitate careful handling.[1]
The following table summarizes its classification according to the Globally Harmonized System
(GHS).[1]

Hazard Classification GHS Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]

. L H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o
irritation[1]

- . H335: May cause respiratory
Specific Target Organ Toxicity Category 3 o
irritation[1]
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Signal Word: Warning[1]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure through inhalation, skin contact, or eye
contact.[1] The following table outlines the recommended PPE for various tasks involving
Milademetan tosylate.
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Task

EyelFace
Protection

Skin Protection

Respiratory
Protection

Weighing/Handling

Powder

Safety glasses with
side shields or
goggles. A face shield
is recommended if not

working in a fume

Disposable,
impermeable gown
and two pairs of

chemotherapy-rated

A NIOSH-certified N95
or higher-level
respirator is
recommended,

especially when

Solution Preparation

gloves. handling outside of a
hood. .
containment system.
Work should be
Disposable, performed in a

Safety glasses with

side shields or

impermeable gown

and two pairs of

certified chemical

fume hood or

Administration/Use

goggles. chemotherapy-rated biological safety
gloves. cabinet to avoid
aerosol inhalation.
Disposable,

Safety glasses with

side shields or

goggles.

impermeable gown
and two pairs of
chemotherapy-rated

gloves.

Use a fume hood or
other ventilated

enclosure.

Spill Cleanup

Goggles and a face
shield.

Impermeable gown,
two pairs of
chemotherapy-rated
gloves, and shoe

covers.

A fit-tested NIOSH-
certified N95 or
higher-level respirator

is required.

Waste Disposal

Safety glasses with

side shields or

goggles.

Impermeable gown
and two pairs of
chemotherapy-rated

gloves.

Not generally required
if handling sealed

waste containers.

Safe Handling and Operational Plan

A systematic approach to handling Milademetan tosylate minimizes the risk of exposure.
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Preparation and Handling Workflow

Milademetan Tosylate Handling Workflow

Preparation

Designate Handling Area
(Fume Hood/BSC)

L. Setup
Y

Don Appropriate PPE

(Gown, Double Gloves, Eye Protection)

2. Protect
Y

Weigh Compound
(Use N95 if not in hood)

8. Formulate

\4

Prepare Solution

4. Execute

Experirr;;entation

Conduct Experiment

5. Clean

Post—Ex#eriment

Decontaminate Surfaces

6. Dispose

\

Segregate & Di

spose of Waste

A

7. Protect

Doff PPE

Correctly

A

8. Final Step

Wash Hands Thoroughly

Click to download full resolution via product page
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Caption: Workflow for the safe handling of Milademetan tosylate.
Step-by-Step Protocol:
e Preparation:

o Designate a specific area for handling, such as a chemical fume hood or a biological
safety cabinet (BSC).

o Assemble all necessary materials and equipment before starting.

o Don the appropriate PPE as specified in the table above. Always use two pairs of
chemotherapy-rated gloves.

e Weighing and Reconstitution:

o If handling the solid form, weigh the required amount carefully to avoid generating dust. If
not in a containment hood, respiratory protection is crucial.[1]

o When preparing solutions, add the solvent to the solid slowly to prevent splashing.
e During Use:

o Keep containers of Milademetan tosylate closed when not in use.

o Avoid eating, drinking, or smoking in the handling area.[1]

o Wash hands thoroughly after handling, even if gloves were worn.[1]
e Post-Handling:

o Decontaminate all surfaces and equipment after use.

o Remove PPE carefully to avoid contaminating yourself and the surrounding area.

o Dispose of all contaminated materials as hazardous waste.

Spill Management Protocol
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In the event of a spill, immediate and correct action is critical. Spill kits should be readily
available in all areas where Milademetan tosylate is handled.

Immediate Actions:
o Alert Personnel: Immediately alert others in the vicinity of the spill.
« |solate the Area: Secure the area to prevent others from entering. Post warning signs.

» Assess the Spill: Determine if the spill is manageable based on its size and your level of
training. For large or unmanageable spills, evacuate the area and contact your institution's
safety officer.

Cleanup Procedure:

o Don PPE: Wear the appropriate PPE for spill cleanup, including a respirator, double gloves,
a gown, and eye/face protection.[2][3]

o Contain the Spill:
o For powders: Gently cover the spill with a damp absorbent pad to avoid creating dust.[3][4]

o For liquids: Cover the spill with an absorbent material, starting from the outside and
working inwards.[4]

e Clean the Area:

o Carefully collect all absorbent material and any broken glass (using a scoop, not your
hands) and place it into a designated hazardous waste container.[2][4]

o Clean the spill area multiple times with a suitable detergent and water, working from the
outer edge towards the center.[4]

o Rinse the area with clean water.

» Dispose of Waste: All materials used for cleanup are considered hazardous waste and must
be disposed of accordingly.[2]
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» Documentation: Report the spill according to your institution's policies.[4]

Disposal Plan

All Milademetan tosylate waste, including unused product and contaminated materials, must
be disposed of as hazardous waste in compliance with federal, state, and local regulations.[5]

[6]

Waste Segregation and Disposal:

Waste Type

Container

Disposal Method

Contaminated PPE (gloves,

gowns, etc.)

A clearly labeled, leak-proof,
and puncture-resistant
container (often a yellow or
black bin designated for
chemotherapy/hazardous
waste).[7][8][9]

Seal the container when full
and arrange for pickup by a
licensed hazardous waste
disposal company.[5]
Incineration is a common
disposal method.[7][9]

Empty Vials and Contaminated

Labware

A sharps container for any
items that can puncture the
waste bag. Other items in the

hazardous waste bin.

To be disposed of as
hazardous waste through a

licensed contractor.

Unused Milademetan Tosylate

The original container, placed
within a sealed secondary
container and labeled as

hazardous waste.

Do not dispose of down the
drain.[9] Arrange for disposal
through your institution's
environmental health and
safety office or a licensed

hazardous waste company.

Disposal Protocol:

e Segregate Waste: At the point of generation, separate hazardous waste from regular trash.

o Use Designated Containers: Place all contaminated items into appropriately labeled

hazardous waste containers. These containers should be durable, leak-proof, and have a

secure lid.[7]
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e Labeling: Ensure all waste containers are clearly labeled with "Hazardous Drug Waste" or as
required by your institution.[5]

o Storage: Store waste in a secure, designated area away from general traffic while awaiting
pickup.[5]

e Manifest: Ensure a hazardous waste manifest is completed to track the waste from
generation to its final disposal.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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